Cas no 511240-22-5 (Methyl 3-amino-4-(isopropylamino)benzoate)

Methyl 3-amino-4-(isopropylamino)benzoate structure
511240-22-5 structure
Product Name:Methyl 3-amino-4-(isopropylamino)benzoate
CAS No:511240-22-5
MF:C11H16N2O2
MW:208.256942749023
MDL:MFCD01570644
CID:934782
PubChem ID:2736795
Update Time:2025-04-19

Methyl 3-amino-4-(isopropylamino)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-amino-4-(isopropylamino)benzoate
    • 3-Amino-4-isopropylamino-benzoic acid methyl ester
    • methyl 3-amino-4-(propan-2-ylamino)benzoate
    • 3-amino-4-isopropylaminobenzoic acid methyl ester
    • SCHEMBL2248053
    • J-522131
    • Methyl 3-amino-4-[(1-methylethyl)amino]benzoate
    • DB-051904
    • CS-0206566
    • AKOS009158357
    • A828450
    • methyl 3-amino-4-[(propan-2-yl)amino]benzoate
    • BS-28641
    • 511240-22-5
    • HLELQEAHNDLXDC-UHFFFAOYSA-N
    • SB77730
    • DTXSID50371611
    • MFCD01570644
    • MDL: MFCD01570644
    • Inchi: 1S/C11H16N2O2/c1-7(2)13-10-5-4-8(6-9(10)12)11(14)15-3/h4-7,13H,12H2,1-3H3
    • InChI Key: HLELQEAHNDLXDC-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=C(C=1)N)NC(C)C)=O

Computed Properties

  • Exact Mass: 208.12100
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Melting Point: 104-106
  • PSA: 64.35000
  • LogP: 2.52990

Methyl 3-amino-4-(isopropylamino)benzoate Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

Methyl 3-amino-4-(isopropylamino)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M328628-100mg
Methyl 3-amino-4-(isopropylamino)benzoate
511240-22-5
100mg
$64.00 2023-05-17
TRC
M328628-250mg
Methyl 3-amino-4-(isopropylamino)benzoate
511240-22-5
250mg
$75.00 2023-05-17
TRC
M328628-500mg
Methyl 3-amino-4-(isopropylamino)benzoate
511240-22-5
500mg
$87.00 2023-05-17
TRC
M328628-1g
Methyl 3-amino-4-(isopropylamino)benzoate
511240-22-5
1g
$98.00 2023-05-17
abcr
AB226077-1 g
Methyl 3-amino-4-(isopropylamino)benzoate, 95%; .
511240-22-5 95%
1g
€105.20 2022-09-01
abcr
AB226077-5 g
Methyl 3-amino-4-(isopropylamino)benzoate, 95%; .
511240-22-5 95%
5g
€358.00 2022-09-01
Matrix Scientific
130415-1g
3-Amino-4-isopropylamino-benzoic acid methyl ester, 95%+
511240-22-5 95%
1g
$130.00 2023-09-10
abcr
AB226077-1g
Methyl 3-amino-4-(isopropylamino)benzoate, 95%; .
511240-22-5 95%
1g
€127.00 2023-09-12
abcr
AB226077-5g
Methyl 3-amino-4-(isopropylamino)benzoate, 95%; .
511240-22-5 95%
5g
€382.00 2023-09-12
abcr
AB226077-25g
Methyl 3-amino-4-(isopropylamino)benzoate, 95%; .
511240-22-5 95%
25g
€1062.00 2023-09-12

Methyl 3-amino-4-(isopropylamino)benzoate Production Method

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